Cas no 98298-67-0 (1-Chloropropyl ethyl carbonate)

• Product Name: 1-Chloropropyl ethyl carbonate
• CAS No: 98298-67-0
• MF: C₆H₁₁ClO₃
• MW: 166.602741479874
• CID: 2820710
• PubChem ID: 71331972
• Update Time: 2025-04-21

1-Chloropropyl ethyl carbonate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11235344
• 98298-67-0
• DTXSID30760488
• 1-Chloropropyl ethyl carbonate

• Inchi： 1S/C6H11ClO3/c1-3-5(7)10-6(8)9-4-2/h5H,3-4H2,1-2H3
• InChI Key： MOMCJORYOHUFQD-UHFFFAOYSA-N
• SMILES： ClC(CC)OC(=O)OCC

Computed Properties

• Exact Mass: 166.0396719Da
• Monoisotopic Mass: 166.0396719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų